Cas no 870234-98-3 (3,5-Difluoroisonicotinaldehyde)

3,5-Difluoroisonicotinaldehyde structure

870234-98-3 structure

Product Name:3,5-Difluoroisonicotinaldehyde

CAS No:870234-98-3

MF:C₆H₃F₂NO

MW:143.090928316116

MDL:MFCD07368235

CID:719127

PubChem ID:11651170

Update Time:2024-10-26

3,5-Difluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,5-Difluoroisonicotinaldehyde
- 3,5-DIFLUORO-4-FORMYL PYRIDINE
- 3,5-Difluoro-4-pyridinecarboxaldehyde
- 4-Pyridinecarboxaldehyde,3,5-difluoro-
- 3,5-difluoropyridine-4-carbaldehyde
- 3,5-DIFLUORO-4-FORMYLPYRIDINE
- 4-Pyridinecarboxaldehyde, 3,5-difluoro-
- 3,5-Difluoropyridine-4-carboxaldehyde
- 3,5-Difluoro-pyridine-4-carbaldehyde
- PubChem5102
- RLAOKDGTZKSUJB-UHFFFAOYSA-N
- 3,5-difluoro-4-pyridinecarbaldehyde
- SBB086272
- 3,5-Difluoro-4-pyridinecarboxaldehyde (ACI)
- AB31964
- CS-0091205
- 870234-98-3
- J-511335
- SY064681
- 3,5-difluoro-pyridine-4-carboxaldehyde
- 3,5-difluoro-4-formyl pyridine, AldrichCPR
- MFCD07368235
- DB-027627
- Z1201624026
- DTXSID20470004
- 3,5-difluoropyridine-4-carboxaldehyde, 3,5-difluoro-4-formylpyridine
- SCHEMBL661770
- EN300-316810
- PS-8998
- AKOS006343968
- MDL： MFCD07368235
- Inchi： 1S/C6H3F2NO/c7-5-1-9-2-6(8)4(5)3-10/h1-3H
- InChI Key： RLAOKDGTZKSUJB-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=CN=CC=1F

Computed Properties

Exact Mass: 143.01800
Monoisotopic Mass: 143.01827004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30
XLogP3: 0.5

Experimental Properties

Density: 1.392
Melting Point: 51-52℃
Boiling Point: 169℃
Flash Point: 56℃
Refractive Index: 1.517
PSA: 29.96000
LogP: 1.17230

3,5-Difluoroisonicotinaldehyde Pricemore >>

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Alichem	A023025814-1g	3,5-Difluoropyridine-4-carboxaldehyde	870234-98-3	97%	1g	$256.92	2023-08-31
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3,5-Difluoroisonicotinaldehyde Production Method

Production Method 1

2982877-51-8

870234-98-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 60 °C

Reference

Straightforward Synthesis of Halopyridine Aldehydes via Diaminomethylation

Koidan, Georgyi; et al, Chemistry - A European Journal, 2023, 29(55),

Production Method 2

924649-12-7

870234-98-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 60 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 1 h, rt

Reference

Synthesis of difluorinated pyridinecarboxaldehyde via electrophilic fluorination

Ko, Yoon-Joo; et al, Journal of Fluorine Chemistry, 2006, 127(6), 755-759

Production Method 3

924649-13-8

870234-98-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid , N-Fluorobenzenesulfonimide Solvents: Water ; 2 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C

Reference

Synthesis of difluorinated pyridinecarboxaldehyde via electrophilic fluorination

Ko, Yoon-Joo; et al, Journal of Fluorine Chemistry, 2006, 127(6), 755-759

Production Method 4

924649-16-1

870234-98-3

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 10 min, -60 °C
1.2 Solvents: Dichloromethane ; 20 min, -60 °C
1.3 Reagents: Triethylamine Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of difluorinated pyridinecarboxaldehyde via electrophilic fluorination

Ko, Yoon-Joo; et al, Journal of Fluorine Chemistry, 2006, 127(6), 755-759

Production Method 5

70201-42-2

107-21-1

870234-98-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Benzene ; 12 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt
2.1 Reagents: Hydrochloric acid , N-Fluorobenzenesulfonimide Solvents: Water ; 2 h, reflux
2.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C

Reference

Synthesis of difluorinated pyridinecarboxaldehyde via electrophilic fluorination

Ko, Yoon-Joo; et al, Journal of Fluorine Chemistry, 2006, 127(6), 755-759

Production Method 6

924649-11-6

870234-98-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0.5 h, -120 °C
1.2 Reagents: N-Fluorobenzenesulfonimide Solvents: Tetrahydrofuran ; 3 h, -120 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Water ; 1 h, 60 °C
2.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C
3.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 1 h, rt

Reference

Synthesis of difluorinated pyridinecarboxaldehyde via electrophilic fluorination

Ko, Yoon-Joo; et al, Journal of Fluorine Chemistry, 2006, 127(6), 755-759